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Introduction

The envelope glycoprotein gp120 of the Human Immunodeficiency Virus (HIV) is a critical
target for the host's cellular immune response, particularly by Cytotoxic T Lymphocytes (CTLS).
[1] CTLs play a crucial role in controlling HIV replication by recognizing and eliminating virus-
infected cells.[2] The gp120 protein is processed within antigen-presenting cells (APCs) and
peptide fragments are presented on the cell surface by Major Histocompatibility Complex
(MHC) class | molecules.[3] This peptide-MHC complex is then recognized by the T-cell
receptor (TCR) on CD8+ T-cells, initiating a signaling cascade that leads to CTL activation and
effector functions, such as the release of cytotoxic granules and antiviral cytokines.

These application notes provide detailed protocols for two common and robust assays used to
measure CTL responses to HIV gp120 peptides: the Enzyme-Linked Immunospot (ELISpot)
assay and Intracellular Cytokine Staining (ICS) with flow cytometry. Additionally, a summary of
expected quantitative data and a description of the key signaling pathways are included to aid
in experimental design and data interpretation.

Signaling Pathway of CTL Recognition and
Activation
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The activation of a cytotoxic T lymphocyte is initiated by the interaction of its T-cell receptor with
a specific peptide-MHC class | complex on the surface of an antigen-presenting cell or an
infected cell. This recognition event triggers a cascade of intracellular signaling events, leading
to the activation of transcription factors that orchestrate the CTL's effector functions.

Downstream Signaling Cascade

Cell-Cell Interaction
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Caption: CTL signaling upon recognition of a gp120 peptide on an APC.

Experimental Protocols
IFN-y ELISpot Assay

The ELISpot assay is a highly sensitive method for quantifying the frequency of cytokine-
secreting cells at the single-cell level. This protocol is optimized for detecting IFN-y secreting T-
cells in response to HIV gp120 peptides.
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Plate Preparation

Coat ELISpot plate with
anti-IFN-y capture antibody

)

Incubate overnight at 4°C

l Cell Culture and Stimulation

Wash and block plates Esolate PBMCs from blood samples)

;

Add PBMCs to wells

Add HIV gp120 peptides
(and controls)

Incubate for 18-24 hours
at 37°C, 5% CO2

Spot Develgpment and Analysis

E_yse cells and wash platej

Add biotinylated anti-IFN-y
detection antibody

Add streptavidin-HRP

Add substrate (e.g., AEC)
to develop spots

Wash and dry plate

Count spots using an
ELISpot reader
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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